Cas no 5412-69-1 (2-Pentanol,5-(diethylamino)-)

2-Pentanol,5-(diethylamino)- Properties

Names and Identifiers

• 2-Pentanol,5-(diethylamino)-
• 5-(diethylamino)pentan-2-ol
• 2-Pentanol,5-(diethylamino)
• 5-Diaethylamino-pentan-2-ol
• 5-Diethylamino-2-pentanol
• 5-Diethylaminopentan-2-ol
• Diaethyl-(4-hydroxy-pentyl)-amin
• diethylaminopentan-4-ol
• N,N-diethyl-4-hydroxypentan-1-amine
• DTXSID301310392
• A829975
• 5-(Diethylamino)-2-pentanol
• W-110035
• NSC-6321
• AKOS009157273
• SCHEMBL557630
• NS00043235
• OAQYRNDEOJQVBN-UHFFFAOYSA-N
• 2-Pentanol, 5-(diethylamino)-
• OAQYRNDEOJQVBN-UHFFFAOYSA-
• EINECS 226-497-6
• FT-0635683
• InChI=1/C9H21NO/c1-4-10(5-2)8-6-7-9(3)11/h9,11H,4-8H2,1-3H3
• NSC 6321
• 5412-69-1
• NSC6321
• +Expand

• InChIKey： OAQYRNDEOJQVBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H21NO/c1-4-10(5-2)8-6-7-9(3)11/h9,11H,4-8H2,1-3H3
• SMILES： CCN(CC)CCCC(C)O

Computed Properties

• Exact Mass: 159.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 159.162314293g/mol
• Heavy Atom Count: 11
• Complexity: 81.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 1.48920
• PSA: 23.47000
• Refractive Index: 1.444-1.446
• Boiling Point: 284.8°C (rough estimate)
• Color/Form: Colorless or yellow transparent liquid
• Solubility: Not determined
• Density: 0.86

2-Pentanol,5-(diethylamino)- Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

2-Pentanol,5-(diethylamino)- Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%